Cas no 2171812-10-3 ([8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide)

• Product Name: [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide
• CAS No: 2171812-10-3
• MF: C₁₅H₂₇NO₄S
• MW: 317.444183588028
• CID: 6362145
• PubChem ID: 165541508
• Update Time: 2025-10-30

[8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1479207
• 2171812-10-3
• [8-(2-methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide
• [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide

• Inchi： 1S/C15H27NO4S/c1-4-14(2,3)11-5-7-15(8-6-11)9-13(17)20-12(15)10-21(16,18)19/h11-12H,4-10H2,1-3H3,(H2,16,18,19)
• InChI Key： RPSIOZKGNLPFEK-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCC(C(C)(C)CC)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 317.16607952g/mol
• Monoisotopic Mass: 317.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.8Ų

Additional information on [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide

[8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide: A Comprehensive Overview

[8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide (CAS No. 2171812-10-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties and applications in drug discovery and development.

The spirocyclic structure of [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide is characterized by a central spiro junction, where two rings share a single atom. In this case, the compound features a spiro[4.5]decan ring system, which is fused with an oxo group and a methanesulfonamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of spirocyclic compounds in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide have been shown to enhance its bioavailability, stability, and target specificity, which are crucial factors in drug development.

In terms of biological activity, [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide has demonstrated promising results in preclinical studies. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it showed significant antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases.

The methanesulfonamide group in [8-(2-Methylbutan-2-yl)-3-oxo-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide plays a crucial role in its biological activity. Methanesulfonamides are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. In the context of this compound, the methanesulfonamide group likely contributes to its anti-inflammatory and antioxidant properties by interacting with specific cellular targets.

The spiro[4.5]decan ring system is another key structural element that influences the pharmacological profile of [8-(2-Methylbutan-2-yl)-3-o xo - 2 - o x as p i ro [ 4 . 5 ] d e c an - 1 - y l ] m e t h an e s u l f on am i d e . Spirocyclic compounds are known for their enhanced lipophilicity and reduced metabolic degradation, which can improve their pharmacokinetic properties. These characteristics make them attractive candidates for oral administration and sustained drug release formulations.

In addition to its potential therapeutic applications, [8-(2-Methylbutan - 2 - y l ) - 3 - o x o - 2 - o x as p i ro [ 4 . 5 ] d e c an - 1 - y l ] m e t h an e s u l f on am i d e has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells. The unique structure of this compound makes it a valuable tool for investigating the mechanisms underlying inflammation and oxidative stress.

The synthesis of [8-(2-Methylbutan - 2 - y l ) - 3 - o x o - 2 - o x as p i ro [ 4 . 5 ] d e c an - 1 - y l ] m e t h an e s u l f on am i d e involves several steps, including the formation of the spirocyclic core and the introduction of functional groups such as the methanesulfonamide moiety. Recent advancements in synthetic chemistry have made it possible to produce this compound with high yield and purity, facilitating its use in both research and pharmaceutical applications.

In conclusion, [8-(2-Methylbutan - 2 - y l ) - 3 - o x o - 2 - o x as p i ro [ 4 . 5 ] d e c an - 1 - y l ] m e t h an e s u l f on am i d e (CAS No. 2171812-10-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure and functional groups make it a valuable candidate for further research and development in medicinal chemistry.